Cas no 1448129-31-4 (1-4-({4-2-(hydroxymethyl)pyrrolidin-1-ylpiperidin-1-yl}sulfonyl)phenylethan-1-one)

• Product Name: 1-4-({4-2-(hydroxymethyl)pyrrolidin-1-ylpiperidin-1-yl}sulfonyl)phenylethan-1-one
• CAS No: 1448129-31-4
• MF: C₁₈H₂₆N₂O₄S
• MW: 366.475043773651
• CID: 6424932
• PubChem ID: 71809864
• Update Time: 2025-07-14

1-4-({4-2-(hydroxymethyl)pyrrolidin-1-ylpiperidin-1-yl}sulfonyl)phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-4-({4-2-(hydroxymethyl)pyrrolidin-1-ylpiperidin-1-yl}sulfonyl)phenylethan-1-one
• 1-[4-[4-[2-(hydroxymethyl)pyrrolidin-1-yl]piperidin-1-yl]sulfonylphenyl]ethanone
• 1448129-31-4
• F6444-0431
• AKOS024565991
• 1-(4-((4-(2-(hydroxymethyl)pyrrolidin-1-yl)piperidin-1-yl)sulfonyl)phenyl)ethanone
• 1-[4-({4-[2-(hydroxymethyl)pyrrolidin-1-yl]piperidin-1-yl}sulfonyl)phenyl]ethan-1-one

• Inchi： 1S/C18H26N2O4S/c1-14(22)15-4-6-18(7-5-15)25(23,24)19-11-8-16(9-12-19)20-10-2-3-17(20)13-21/h4-7,16-17,21H,2-3,8-13H2,1H3
• InChI Key： IKQGICYTYZQERL-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(S(N2CCC(N3CCCC3CO)CC2)(=O)=O)C=C1)C

Computed Properties

• Exact Mass: 366.16132849g/mol
• Monoisotopic Mass: 366.16132849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 86.3Ų

Additional information on 1-4-({4-2-(hydroxymethyl)pyrrolidin-1-ylpiperidin-1-yl}sulfonyl)phenylethan-1-one

Introduction to 1-4-({4-2-(hydroxymethyl)pyrrolidin-1-ylpiperidin-1-yl}sulfonyl)phenylethan-1-one and Its Significance in Modern Chemical Research

Chemical compounds continue to play a pivotal role in the advancement of pharmaceuticals and biotechnology. Among these, 1-4-({4-2-(hydroxymethyl)pyrrolidin-1-ylpiperidin-1-yl}sulfonyl)phenylethan-1-one (CAS No. 1448129-31-4) has emerged as a compound of significant interest due to its unique structural properties and potential applications. This compound, characterized by its complex sulfonyl and piperidinyl functional groups, has garnered attention in recent years for its role in drug discovery and molecular research.

The structure of this compound is intricately designed, featuring a phenyl ring connected to an ethanone moiety, which is further substituted with a sulfonyl group. This sulfonyl group is linked to a piperidine ring, which itself is connected to another piperidine ring through a hydroxymethyl bridge. This dual-piperidine structure enhances the compound's solubility and bioavailability, making it a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The sulfonyl group in this compound is particularly noteworthy, as it has been shown to interact with biological targets in a manner that could potentially lead to therapeutic effects. Studies have indicated that sulfonyl-containing compounds often exhibit inhibitory activity against enzymes and receptors involved in metabolic disorders, inflammation, and cancer.

The hydroxymethyl bridge in the structure of 1-4-({4-2-(hydroxymethyl)pyrrolidin-1-ylpiperidin-1-yl}sulfonyl)phenylethan-1-one adds another layer of complexity, influencing both the compound's physical properties and its interactions with biological systems. This feature has been explored in several research studies, where the hydroxymethyl group has been shown to enhance binding affinity and selectivity towards specific targets. Such properties are crucial for the development of drugs that require high precision in their interactions with biological molecules.

One of the most exciting aspects of this compound is its potential application in the treatment of neurological disorders. The dual-piperidine structure has been observed to cross the blood-brain barrier more effectively than many other similar compounds, making it a promising candidate for drugs targeting central nervous system disorders. Recent research has suggested that compounds with this structural motif may have neuroprotective properties, which could be beneficial in conditions such as Alzheimer's disease and Parkinson's disease.

The pharmaceutical industry has been particularly interested in exploring the therapeutic potential of 1-4-({4-2-(hydroxymethyl)pyrrolidin-1-ylpiperidin-1-yl}sulfonyl)phenylethan-1-one due to its unique chemical profile. The sulfonyl group provides a scaffold for further chemical modifications, allowing researchers to tailor the compound's properties for specific therapeutic applications. Additionally, the presence of multiple chiral centers in the molecule offers opportunities for developing enantiomerically pure forms of the drug, which can improve efficacy and reduce side effects.

In conclusion, 1-4-({4-2-(hydroxymethyl)pyrrolidin-1-ylpiperidin-1-yl}sulfonyl)phenylethan-1-one represents a significant advancement in the field of chemical research. Its complex structure, featuring multiple functional groups such as sulfonyl, hydroxymethyl, and piperidine, makes it a versatile compound with potential applications across various therapeutic areas. As research continues to uncover new insights into its mechanisms of action and biological effects, this compound is poised to play a crucial role in the development of novel pharmaceuticals.